Cas no 704916-12-1 ([(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl]methyl benzoate)

• Product Name: [(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl]methyl benzoate
• CAS No: 704916-12-1
• MF: C₂₆H₂₁FO₇
• MW: 464.439151525497
• CID: 2440037
• PubChem ID: 66808794
• Update Time: 2025-07-17

[(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl]methyl benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tri-O-benzoyl-2-deoxy-2-fluoro-α-D-ribofuranose
• [(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl]methyl benzoate
• D72945
• [(2R,3R,4R,5R)-3,5-Dibenzoyloxy-4-fluorooxolan-2-yl]methyl benzoate
• 704916-12-1
• JOAHVPNLVYCSAN-PIXQIBFHSA-N
• CS-0058349
• (2R,3R,4R,5R)-5-(benzoyloxy)-2-[(benzoyloxy)methyl]-4-fluorooxolan-3-yl benzoate
• [(2R,3R,4R,5R)-3,5-Bis(benzoyloxy)-4-fluorooxolan-2-yl]methylbenzoate
• SCHEMBL812510
• 2-deoxy-2-fluoro-alpha-D-ribofuranose 1,3,5-tribenzoate
• 1,3,5-TRI-O-BENZOYL-2-DEOXY-2-FLUORO-ALPHA-D-RIBOFURANOSE

• Inchi： 1S/C26H21FO7/c27-21-22(33-24(29)18-12-6-2-7-13-18)20(16-31-23(28)17-10-4-1-5-11-17)32-26(21)34-25(30)19-14-8-3-9-15-19/h1-15,20-22,26H,16H2/t20-,21-,22-,26-/m1/s1
• InChI Key： JOAHVPNLVYCSAN-PIXQIBFHSA-N
• SMILES： F[C@H]1[C@@H](OC(C2C=CC=CC=2)=O)O[C@H](COC(C2C=CC=CC=2)=O)[C@H]1OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 464.12713117g/mol
• Monoisotopic Mass: 464.12713117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 88.1Ų

[(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl]methyl benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on [(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl]methyl benzoate

Introduction to [(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-ylmethyl benzoate] and Its Applications in Modern Chemical Biology

Compound with the CAS no 704916-12-1, specifically [(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl)methyl benzoate, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate stereochemistry and functional group arrangement, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The unique structural features of this molecule make it a promising candidate for further exploration in various therapeutic areas.

The name keywords of this compound highlight its complex stereochemical configuration, with the (2R,3R,4R,5R) configuration indicating a highly specific spatial arrangement of atoms. This stereochemical purity is crucial in pharmaceutical applications, as it can significantly influence the compound's biological activity and pharmacokinetic properties. The presence of benzoyloxy groups at the 3 and 5 positions further enhances its molecular complexity, potentially contributing to its binding affinity and selectivity towards biological targets.

The product name, [(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl)methyl benzoate, encompasses several key functional groups that are of particular interest in modern drug design. The fluorooxolan core is a versatile scaffold that has been widely studied for its ability to modulate biological pathways. The introduction of a fluorine atom at the 4 position adds an additional layer of complexity, influencing both the electronic properties and metabolic stability of the molecule. This structural motif has been increasingly explored in recent years due to its potential to enhance drug-like properties such as solubility and bioavailability.

Recent advancements in chemical biology have highlighted the importance of stereochemically pure intermediates in drug development. The specific (2R,3R,4R,5R) configuration of this compound aligns with the growing trend towards enantioselective synthesis and catalysis. Such methods allow for the precise control of molecular structure at the chiral center level, which is critical for achieving high efficacy and minimal side effects in therapeutic agents. The use of advanced synthetic techniques has enabled researchers to produce this compound with high enantiomeric purity, making it an attractive candidate for further investigation.

The benzoyloxy groups in this molecule contribute to its hydrophobicity and may play a role in membrane interactions or protein binding. These groups are often incorporated into drug molecules to improve their pharmacokinetic profiles by enhancing lipophilicity or reducing metabolic degradation. Additionally, the presence of multiple benzoyloxy substituents can increase the compound's binding affinity by providing multiple interaction points with biological targets. This feature makes it particularly interesting for applications in targeted therapy and precision medicine.

Current research in chemical biology is increasingly focused on developing small molecules that can modulate complex biological pathways with high specificity. The structural features of [(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl)methyl benzoate] make it a compelling candidate for such applications. For instance, studies have shown that fluorinated oxolane derivatives can interact with enzymes involved in metabolic pathways or signal transduction cascades. The ability to fine-tune these interactions through structural modifications offers a powerful tool for developing novel therapeutic strategies.

Moreover, the compound's potential applications extend beyond traditional pharmaceuticals into areas such as molecular imaging and diagnostic tools. The unique structural properties of this molecule may enable it to serve as a probe for visualizing biological processes in real-time. Advances in imaging technologies have opened up new possibilities for using small molecules as contrast agents or tracers in medical diagnostics. The high purity and stability of this compound make it an ideal candidate for such applications.

In conclusion, [(2R,3R,4R,5R)-3,5-bis(benzoyloxy)-4-fluorooxolan-2-yl)methyl benzoate (CAS no 704916-12-1) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its complex stereochemistry and functional group arrangement make it a promising candidate for drug discovery and molecular imaging. As research continues to uncover new ways to leverage the unique properties of this compound, it is likely to play an increasingly important role in modern medicine.